Cas no 68310-01-0 (2-amino-5-nitrophenyl thiocyanate)

• Product name: 2-amino-5-nitrophenyl thiocyanate
• CAS No: 68310-01-0
• MF: C₇H₅N₃O₂S
• MW: 195.198499441147
• CID: 969994
• PubChem ID: 110016

2-amino-5-nitrophenyl thiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-nitrophenyl thiocyanate
• (2-amino-5-nitrophenyl) thiocyanate
• Thiocyanic acid, 2-amino-5-nitrophenyl ester
• EINECS 269-689-5
• SCHEMBL11673035
• 68310-01-0
• NS00036533
• DTXSID1071406
• WDFILKFJEJDOEV-UHFFFAOYSA-N

• Inchi： InChI=1S/C7H5N3O2S/c8-4-13-7-3-5(10(11)12)1-2-6(7)9/h1-3H,9H2
• InChI Key： WDFILKFJEJDOEV-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1[N+](=O)[O-])SC#N)N

Computed Properties

• Exact Mass: 195.01035
• Monoisotopic Mass: 195.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 121Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 92.95